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Compound of Interest

Compound Name: 1,10-Decanedithiol

Cat. No.: B1670034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,10-Decanedithiol is a linear aliphatic dithiol that has garnered significant interest in various

scientific and industrial fields. Its bifunctional nature, with thiol groups at both ends of a ten-

carbon chain, makes it a versatile building block and surface modification agent. This technical

guide provides a comprehensive overview of 1,10-decanedithiol, including its chemical and

physical properties, spectroscopic data, synthesis and purification protocols, key applications,

and safety information.

Chemical and Physical Properties
1,10-Decanedithiol is a colorless to pale yellow liquid with a characteristic strong, unpleasant

odor typical of thiols.[1] It is insoluble in water but soluble in many organic solvents.[1][2]
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Property Value Reference(s)

Molecular Formula C₁₀H₂₂S₂ [3]

Molecular Weight 206.41 g/mol [3]

CAS Number 1191-67-9 [3]

IUPAC Name decane-1,10-dithiol [3]

Synonyms
1,10-Dimercaptodecane,

Decamethylene dimercaptan
[4]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Odor Strong, unpleasant [1]

Melting Point ~17 °C [5]

Boiling Point 171-172 °C at 0.5 mmHg [5]

Density 0.95 g/cm³ [5]

Refractive Index 1.499 [5]

Solubility
Insoluble in water; soluble in

organic solvents
[1][2]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data

The ¹H NMR spectrum of 1,10-decanedithiol is characterized by signals corresponding to the

protons of the thiol groups and the methylene groups in the alkyl chain.
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~2.5 Quartet 4H -CH₂-SH

~1.6 Multiplet 4H -CH₂-CH₂-SH

~1.3 Multiplet 12H -(CH₂)₆-

~1.3 Triplet 2H -SH

¹³C NMR (Carbon-13 NMR) Data

Due to the symmetry of the molecule, the ¹³C NMR spectrum of 1,10-decanedithiol shows

fewer signals than the total number of carbon atoms.

Chemical Shift (δ) ppm Assignment

~39 -CH₂-SH

~34 -CH₂-CH₂-SH

~29 -(CH₂)₆-

~28 -(CH₂)₆-

~25 -(CH₂)₆-

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of 1,10-decanedithiol displays characteristic absorption bands for the S-H

and C-H bonds.

Wavenumber (cm⁻¹) Vibration Mode Intensity

2920-2850 C-H stretch (alkane) Strong

2550 S-H stretch Weak

1465 C-H bend (methylene) Medium
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Mass Spectrometry (MS)
Electron ionization mass spectrometry of 1,10-decanedithiol results in a molecular ion peak

and several characteristic fragment ions. The fragmentation pattern is dominated by cleavage

of the C-C bonds along the alkyl chain.

m/z Proposed Fragment

206 [M]⁺ (Molecular Ion)

173 [M - SH]⁺

140 [M - 2SH]⁺

Various [CnH₂n]⁺, [CnH₂nS]⁺

Experimental Protocols
Synthesis of 1,10-Decanedithiol from 1,10-
Dibromodecane
This protocol describes a common method for the synthesis of 1,10-decanedithiol via the

reaction of 1,10-dibromodecane with thiourea, followed by hydrolysis.

Materials:

1,10-dibromodecane

Thiourea

Ethanol

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)
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Procedure:

Formation of the Bis-isothiouronium Salt: In a round-bottom flask, dissolve 1,10-

dibromodecane and a slight excess of thiourea (2.2 equivalents) in ethanol. Reflux the

mixture with stirring for several hours until the reaction is complete (monitored by TLC).

Hydrolysis: Cool the reaction mixture and add a solution of sodium hydroxide. Reflux the

mixture for several hours to hydrolyze the isothiouronium salt to the dithiol.

Workup: After cooling, acidify the mixture with hydrochloric acid. Extract the product with

diethyl ether.

Purification: Wash the combined organic layers with water and brine, then dry over

anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure to

obtain the crude 1,10-decanedithiol. The crude product can be further purified by vacuum

distillation.

Purification of 1,10-Decanedithiol
Crude 1,10-decanedithiol can be purified by vacuum distillation to remove non-volatile

impurities and byproducts with different boiling points.[4] For higher purity, flash column

chromatography on silica gel can be employed, using a non-polar eluent such as a

hexane/ethyl acetate mixture.[6][7]

Formation of Self-Assembled Monolayers (SAMs) on
Gold
1,10-Decanedithiol is widely used to form self-assembled monolayers on gold surfaces.[5]

Materials:

Gold substrate (e.g., gold-coated silicon wafer or glass slide)

1,10-Decanedithiol

Ethanol (absolute)
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Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide -

EXTREME CAUTION IS ADVISED) or other suitable cleaning agent.

Nitrogen gas

Procedure:

Substrate Cleaning: Clean the gold substrate thoroughly. A common method is to immerse

the substrate in piranha solution for a few minutes, followed by copious rinsing with

deionized water and then ethanol. Dry the substrate under a stream of nitrogen.

SAM Formation: Prepare a dilute solution (typically 1-10 mM) of 1,10-decanedithiol in
absolute ethanol. Immerse the clean, dry gold substrate in the thiol solution.[8][9]

Incubation: Allow the self-assembly process to occur by incubating the substrate in the

solution for a period of 12-24 hours at room temperature.[8][9]

Rinsing and Drying: After incubation, remove the substrate from the solution and rinse it

thoroughly with fresh ethanol to remove any non-chemisorbed molecules. Dry the substrate

under a stream of nitrogen.

Applications in Research and Drug Development
The unique properties of 1,10-decanedithiol make it a valuable tool in several areas of

research and development:

Self-Assembled Monolayers (SAMs): The primary application of 1,10-decanedithiol is in the

formation of SAMs on metal surfaces, particularly gold.[5] These highly ordered molecular

layers can be used to control surface properties such as wettability, adhesion, and

biocompatibility. In drug development, SAMs can be used to create platforms for biosensors,

to study protein-surface interactions, and to develop biocompatible coatings for medical

devices.

Nanoparticle Functionalization: The thiol groups of 1,10-decanedithiol can bind to the

surface of nanoparticles, providing a means to functionalize them. This can improve their

stability, solubility, and allow for the attachment of targeting ligands or drug molecules for

applications in drug delivery and diagnostics.
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Intermediate in Organic Synthesis: As a bifunctional molecule, 1,10-decanedithiol serves as

a versatile intermediate in the synthesis of more complex molecules, including

pharmaceuticals and agrochemicals.[2][5]

Safety and Handling
1,10-Decanedithiol is a hazardous chemical and should be handled with appropriate safety

precautions.

Hazards: Causes skin and serious eye irritation.[3] May cause respiratory irritation.[3] It has

a strong, unpleasant odor.

Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[10]

Avoid inhalation of vapors and contact with skin and eyes.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[10] It is

sensitive to air and should be stored under an inert atmosphere.[2]
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Workflow for Synthesis and Purification of 1,10-Decanedithiol

Synthesis

Workup

Purification

Start: 1,10-Dibromodecane & Thiourea in Ethanol

Reflux to form Bis-isothiouronium Salt

Add NaOH and Reflux for Hydrolysis

Acidify with HCl

Extract with Diethyl Ether

Wash with Water and Brine

Dry with Anhydrous MgSO₄

Concentrate under Reduced Pressure

Vacuum Distillation

Flash Column Chromatography (Optional)

End: Pure 1,10-Decanedithiol

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 1,10-decanedithiol.
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Workflow for Forming a Self-Assembled Monolayer (SAM) of 1,10-Decanedithiol on Gold

Start: Gold Substrate

Clean Substrate (e.g., Piranha solution)

Rinse with DI Water & Ethanol, Dry with N₂

Immerse Clean Substrate in Thiol Solution

Prepare 1-10 mM 1,10-Decanedithiol in Ethanol

Incubate for 12-24 hours at Room Temperature

Rinse with Ethanol, Dry with N₂

End: SAM-coated Gold Substrate

Click to download full resolution via product page

Caption: Workflow for forming a self-assembled monolayer of 1,10-decanedithiol on a gold

substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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